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Compound of Interest

Compound Name:
3-Methyl-2-

thiophenecarboxaldehyde

Cat. No.: B051414 Get Quote

An In-depth Technical Guide to the Safety and Hazards of 3-Methyl-2-
thiophenecarboxaldehyde

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document is intended for informational purposes for qualified professionals

and is not a substitute for a formal Safety Data Sheet (SDS). Always consult the most current

SDS from your supplier before handling this chemical.

Chemical Identification
Chemical Name: 3-Methyl-2-thiophenecarboxaldehyde

Synonyms: 3-Methylthiophene-2-carboxaldehyde, 3-Methylthiophene-2-carbaldehyde, 2-

Formyl-3-methylthiophene[1][2]

CAS Number: 5834-16-2[1]

Molecular Formula: C₆H₆OS[1][3]

Molecular Weight: 126.18 g/mol [1]

Structure:
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SMILES: O=CC1=C(C)C=CS1[3]

InChI Key: BSQKBHXYEKVKMN-UHFFFAOYSA-N

Hazard Identification and Classification
3-Methyl-2-thiophenecarboxaldehyde is classified as a hazardous substance according to

the Globally Harmonized System (GHS) of Classification and Labelling of Chemicals. The

primary hazards are related to irritation and combustibility.

GHS Classification
The compound is identified as an irritant and a combustible liquid.[1][2][4]

Hazard Class Category
GHS
Pictogram

Signal Word
Hazard
Statement

Skin

Corrosion/Irritatio

n

2 GHS07 (Irritant) Warning

H315: Causes

skin irritation[1]

[2]

Serious Eye

Damage/Eye

Irritation

2A GHS07 (Irritant) Warning

H319: Causes

serious eye

irritation[1][2]

Specific Target

Organ Toxicity

(Single

Exposure)

3 GHS07 (Irritant) Warning

H335: May

cause respiratory

irritation[1][2]

Flammable

Liquids
4 None Warning

H227:

Combustible

liquid[2][4]

Summary of Hazards
Primary Routes of Exposure: Inhalation, skin contact, eye contact.
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Health Effects: The substance is harmful if it comes into contact with the skin or eyes,

causing significant irritation.[1] Inhalation of vapors may lead to respiratory tract irritation.[1]

[2]

Physical Hazards: The material is a combustible liquid, presenting a fire hazard if exposed to

heat or ignition sources.[4]

Physical and Chemical Properties
A summary of the key physical and chemical properties is provided below. Data is compiled

from various sources and may vary slightly depending on the grade and purity of the

substance.

Property Value Source(s)

Physical State Liquid [4][5]

Appearance
Colorless to pale yellow or

orange clear liquid
[4][6]

Boiling Point
215-217 °C @ 760 mmHg78-

80 °C @ 15 mmHg
[5][6]

Density 1.17 g/mL at 25 °C [7]

Refractive Index n20/D 1.586 - 1.587 [6]

Flash Point
82 °C (179.6 - 180 °F) - closed

cup
[5][8]

Solubility Insoluble in water [4][6]

Storage Temperature Store below +30°C [5]

Handling, Storage, and Stability
Proper handling and storage are critical to maintain the chemical's integrity and ensure

personnel safety.

Safe Handling
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Avoid contact with skin and eyes.[9]

Do not breathe vapors or mist.[10]

Use only in a well-ventilated area, preferably in a chemical fume hood.[11]

Keep away from heat, sparks, and open flames.[4]

Take precautionary measures against static discharge.[11]

Ground and bond containers when transferring material.[11]

Wear appropriate personal protective equipment (PPE).[4]

Storage
Store in a tightly closed container in a dry, cool, and well-ventilated place.[4][10][11]

The substance is air-sensitive; for long-term storage, keeping it under an inert atmosphere

(e.g., nitrogen) is recommended.[10][12]

Keep away from incompatible materials.[10][12]

Stability and Reactivity
Reactivity: No hazardous reactions have been reported under normal processing.[13]

Chemical Stability: Stable under recommended storage conditions, but is sensitive to air.[10]

[12][13]

Conditions to Avoid: Exposure to air, heat, flames, ignition sources, and incompatible

materials.[13][14]

Incompatible Materials: Strong oxidizing agents, strong bases, and strong reducing agents.

[10][12][13]

Hazardous Decomposition Products: Upon combustion, it may produce carbon monoxide,

carbon dioxide, and sulfur oxides.[13][14]
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Emergency Procedures and First Aid
Immediate action is required in case of exposure.

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. Remove contact lenses if present and easy to do. Get immediate medical attention.

[10][15]

Skin Contact: Wash off immediately with plenty of soap and water while removing all

contaminated clothing and shoes. If skin irritation occurs, get medical advice/attention.[10]

[15]

Inhalation: Remove the victim to fresh air. If breathing is difficult, give oxygen. If not

breathing, give artificial respiration. Seek medical attention.[10][15]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek medical attention.[10]

[11]

Fire-Fighting and Accidental Release Measures
Fire-Fighting

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO₂), water spray, or

alcohol-resistant foam.[4][9][10] Water mist may be used to cool closed containers.[15]

Specific Hazards: The substance is a combustible liquid. Containers may explode when

heated.[15]

Protective Equipment: As in any fire, wear a self-contained breathing apparatus (SCBA) and

full protective gear.[15]

Accidental Release
Personal Precautions: Evacuate personnel. Ensure adequate ventilation. Remove all

sources of ignition. Avoid breathing vapors and contact with the substance.[11]

Environmental Precautions: Prevent the chemical from entering drains or waterways.[16]
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Containment and Cleanup: Absorb the spill with inert material (e.g., sand, silica gel,

vermiculite) and collect it into a suitable, labeled container for disposal.[11]

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles or a face shield as described by OSHA's

eye and face protection regulations in 29 CFR 1910.133 or European Standard EN166.[10]

Skin and Body Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and

clothing to prevent skin exposure.[10]

Respiratory Protection: Under normal use with adequate ventilation, respiratory protection

may not be required. If vapors are generated or ventilation is inadequate, use a

NIOSH/MSHA-approved respirator with an organic vapor cartridge.[7][11]

Experimental Protocols and Toxicological
Information
Detailed, substance-specific experimental protocols for the toxicological assessment of 3-
Methyl-2-thiophenecarboxaldehyde are not publicly available in the cited literature. The GHS

classifications are typically derived from studies conducted according to standardized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

Skin Irritation (H315): This classification is generally based on protocols similar to OECD

Test Guideline 404 (Acute Dermal Irritation/Corrosion). In such a test, a small amount of the

substance is applied to the shaved skin of a test animal (historically rabbits). The site is

observed for signs of erythema (redness) and edema (swelling) over a period of several

days.

Eye Irritation (H319): This is determined using methods analogous to OECD Test Guideline

405 (Acute Eye Irritation/Corrosion). The substance is instilled into one eye of an animal, and

the effects on the cornea, iris, and conjunctiva are scored and observed over time.

Specific Target Organ Toxicity - Single Exposure (H335): This classification for respiratory

irritation often relies on data from animal inhalation studies (e.g., OECD Test Guideline 403)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_5_Methyl_2_thiophenecarboxaldehyde.pdf
https://www.fishersci.com/store/msds?partNumber=AC138830010&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC138830010&countryCode=US&language=en
https://www.sigmaaldrich.com/TW/zh/product/aldrich/164135
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_5_Methyl_2_thiophenecarboxaldehyde.pdf
https://www.benchchem.com/product/b051414?utm_src=pdf-body
https://www.benchchem.com/product/b051414?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051414?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


or substantial human experience, where exposure leads to reversible, functional respiratory

impairment.

Toxicological Data: Specific quantitative data such as LD50 (lethal dose, 50%) or LC50

(lethal concentration, 50%) for 3-Methyl-2-thiophenecarboxaldehyde were not found in the

reviewed sources. For the related compound 2-thiophenecarboxaldehyde (CAS 98-03-3),

oral LD50 values in rats and mice have been reported as 915 mg/kg and 565 mg/kg,

respectively.[14] This information may provide a preliminary indication of toxicity but should

not be directly extrapolated.

Disposal Considerations
Dispose of this chemical and its container in accordance with all local, regional, and national

regulations. Chemical waste generators must determine whether a discarded chemical is

classified as a hazardous waste.[10][17] Do not empty into drains.[10]

Safety Management Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing
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